N-(1,3-benzodioxol-5-yl)-3-[benzyl(methyl)amino]propanamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-[benzyl(methyl)amino]propanamide
• InChI: InChI=1S/C18H20N2O3/c1-20(12-14-5-3-2-4-6-14)10-9-18(21)19-15-7-8-16-17(11-15)23-13-22-16/h2-8,11H,9-10,12-13H2,1H3,(H,19,21)
• InChI Key: HNNHNRDDZWGPAT-UHFFFAOYSA-N
• SMILES: CN(CCC(=O)NC1=CC2=C(C=C1)OCO2)CC3=CC=CC=C3

Description

N-(1,3-benzodioxol-5-yl)-3-[benzyl(methyl)amino]propanamide, commonly known as MDMA, is a synthetic drug that is chemically similar to both stimulants and hallucinogens. It is commonly referred to as ecstasy or molly and is often used recreationally for its euphoric and empathogenic effects. However, MDMA also has potential scientific research applications due to its unique mechanism of action and biochemical and physiological effects.

Mechanism of Action

MDMA works by increasing the release and blocking the reuptake of serotonin, dopamine, and norepinephrine in the brain. This results in increased feelings of euphoria, empathy, and emotional openness.
Biochemical and Physiological Effects
In addition to its effects on neurotransmitters, MDMA also increases heart rate, blood pressure, and body temperature. It can also cause dehydration and electrolyte imbalances, which can be dangerous in high doses.

Advantages and Limitations for Lab Experiments

MDMA has advantages and limitations for use in lab experiments. Its unique mechanism of action and biochemical effects make it a valuable tool for studying the brain and behavior. However, its potential for abuse and neurotoxicity make it a challenging substance to work with.

Future Directions

There are several potential future directions for MDMA research. One area of interest is exploring its potential therapeutic applications in treating addiction, particularly to substances such as alcohol and opioids. Additionally, researchers may investigate the long-term effects of MDMA use on the brain and behavior, as well as potential ways to mitigate its negative effects. Finally, there is potential for MDMA to be used as a tool for enhancing social connection and empathy in healthy individuals, which could have implications for improving interpersonal relationships and reducing social isolation.

Synthesis Methods

MDMA is synthesized by combining safrole, a natural oil derived from the sassafras tree, with various chemicals such as hydrochloric acid, methylamine, and formic acid. The synthesis process is complex and requires specialized knowledge and equipment.

Scientific Research Applications

MDMA has been studied for its potential therapeutic applications in treating various mental health disorders such as PTSD, anxiety, and depression. It has been shown to increase feelings of empathy and social connection, which may be beneficial in therapy settings. Additionally, MDMA has been studied for its potential to enhance psychotherapy sessions by reducing fear and anxiety and increasing emotional openness.